Cas no 864939-06-0 (5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide)

5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
- 2-Thiophenecarboxamide, 5-(2-benzothiazolyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
- 864939-06-0
- F1301-0495
- AKOS008456722
- AB00673969-01
- 5-(benzo[d]thiazol-2-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiophene-2-carboxamide
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- Inchi: 1S/C20H14N2O3S2/c23-19(21-12-5-6-14-15(11-12)25-10-9-24-14)17-7-8-18(26-17)20-22-13-3-1-2-4-16(13)27-20/h1-8,11H,9-10H2,(H,21,23)
- InChI Key: WCBXKWBWQWSLJT-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C3OCCOC3=C2)=O)SC(C2=NC3=CC=CC=C3S2)=CC=1
Computed Properties
- Exact Mass: 394.04458466g/mol
- Monoisotopic Mass: 394.04458466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: 4.6
Experimental Properties
- Density: 1.467±0.06 g/cm3(Predicted)
- pka: 11.23±0.20(Predicted)
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1301-0495-75mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-2mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-10mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-50mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-5μmol |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-15mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-2μmol |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-3mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-25mg |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F1301-0495-20μmol |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide |
864939-06-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 |
5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide Related Literature
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
Additional information on 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
Comprehensive Analysis of 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide (CAS No. 864939-06-0)
The compound 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide (CAS No. 864939-06-0) is a heterocyclic organic molecule with significant potential in pharmaceutical research and material science. Its unique structure, combining benzothiazole, benzodioxin, and thiophene moieties, makes it a subject of interest for drug discovery and biomedical applications. Researchers are increasingly exploring its role in targeted therapies, particularly in cancer treatment and neurodegenerative diseases, due to its potential bioactivity and selective binding properties.
In recent years, the demand for small-molecule inhibitors and modulators has grown exponentially, driven by advancements in precision medicine. The compound’s molecular scaffold aligns with trends in kinase inhibition and GPCR targeting, which are hot topics in AI-driven drug design. Searches for terms like "benzothiazole derivatives in drug development" and "thiophene-based bioactive compounds" reflect its relevance in academic and industrial research. Its CAS No. 864939-06-0 is frequently queried in chemical databases, underscoring its importance in high-throughput screening.
The synthetic pathway of 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization. Its solubility and stability profiles are critical for formulation studies, a common concern among researchers optimizing drug delivery systems. Discussions on platforms like ResearchGate and PubMed often highlight its structure-activity relationship (SAR), particularly how modifications to its thiophene-carboxamide core affect binding affinity.
Beyond pharma applications, this compound’s electronic properties make it a candidate for organic semiconductors and optoelectronic materials. With the rise of green chemistry, its eco-friendly synthesis routes are also gaining attention. Searches for "sustainable heterocyclic compounds" and "non-toxic organic materials" correlate with these interests. Its CAS No. 864939-06-0 is thus a bridge between life sciences and advanced materials.
In summary, 5-(1,3-benzothiazol-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide represents a versatile compound with dual relevance in biomedicine and material innovation. Its structural complexity and functional diversity ensure it remains a focal point for future R&D efforts, aligning with global trends in personalized medicine and smart materials.
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